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Compound of Interest

Compound Name: Lanierone

Cat. No.: B1212538 Get Quote

For immediate release: This document provides essential safety and logistical information for

the proper handling and disposal of Lanierone, a pheromone used in research and drug

development. The following procedures are designed to ensure the safety of laboratory

personnel and to minimize environmental impact.

I. Immediate Safety and Handling Precautions
When handling Lanierone, particularly in the event of a leak or spill from a sealed device, the

following personal protective equipment (PPE) is recommended[1]:

Eye/Face Protection: Safety glasses should be worn.[1]

Skin Protection: Use organic-resistant or latex/vinyl gloves.[1]

Hand Washing: Always wash hands thoroughly after handling.[1]

In case of accidental exposure, follow these first-aid measures:

Inhalation: Move the individual to fresh air. If irritation continues, seek medical attention.[1]

Skin Contact: Wash the affected area with soap and warm water. If irritation persists, seek

medical attention.[1]

Eye Contact: For at least 15 minutes, flush the eyes with water or a saline solution and seek

medical attention.[1]
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Ingestion: If a significant quantity is ingested, give water or milk to dilute and consider

seeking medical attention. Do not induce vomiting.[1]

II. Operational Disposal Plan
According to the Safety Data Sheet (SDS), Lanierone, particularly when contained within intact

sealed plastic release devices, is considered non-hazardous waste and can be disposed of in

residential or domestic garbage.[1]

Step-by-Step Disposal Procedure for Intact Devices:

Confirmation of Integrity: Ensure the sealed plastic release devices containing Lanierone
are not punctured or leaking.[1]

Disposal: Place the intact devices directly into the regular solid waste stream designated for

domestic garbage.[1]

Procedure for Leaking or Punctured Devices:

In the event of a leak or spill, the following steps should be taken:

Wear Appropriate PPE: Before handling, put on safety glasses and organic-resistant gloves.

[1]

Containment of Liquid: Absorb any leaked liquid using vermiculite or another suitable spill kit

absorbent material.[1]

Collection of Devices: Collect the damaged devices for disposal.[1]

Disposal of Waste: Dispose of the absorbent material and the damaged devices in the

domestic garbage.[1]

Decontamination of Area: Wash the spill area thoroughly with soap and water.[1]

III. Quantitative Data Summary
The following table summarizes key quantitative data for Lanierone based on available safety

information.
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Property Value

Melting Point 57°C

Initial Boiling Point 275°C (estimated)

Flash Point 117°C

Solubility in Water Insoluble

Solubility in Solvents
Soluble in alcohol, acetone, ether, petroleum

ether

(Source: Lanierone Safety Data Sheet)[1]

IV. Experimental Protocols
The provided information does not contain detailed experimental protocols. The disposal

procedures are based on the Safety Data Sheet.

V. Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of

Lanierone.
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Caption: Lanierone Disposal Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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